Cas no 304694-40-4 (n,n-diethyl-n'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine)

• Product Name: n,n-diethyl-n'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine
• CAS No: 304694-40-4
• MF: C₂₀H₂₅F₃N₂
• MW: 350.421115636826
• MDL: MFCD20926162
• CID: 1443207
• PubChem ID: 11233414
• Update Time: 2025-10-28

n,n-diethyl-n'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N,N-diethyl-N'-[[4'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]methyl]-
• N,N-DIETHYL-N'-(4'-TRIFLUOROMETHYL-BIPHENYL-4-YLMETHYL)-ETHANE-1,2-DIAMINE
• N,N-DIETHYL-N'-(4'-TRIFLUOROMETHYLBIPHENYL-4-YLMETHYL)-ETHANE-1,2-DIAMINE
• N',N'-diethyl-N-[[4-[4-(trifluoromethyl)phenyl]phenyl]methyl]ethane-1,2-diamine
• N,N-Diethyl-N'-[[4'-(trifluoromethyl)biphenyl-4-yl]methyl]ethan-1,2-diamine
• 1,2-Ethanediamine, N1,N1-diethyl-N2-[[4'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]methyl]-
• 304694-40-4
• N,N-diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)ethane-1,2-diamine
• CS-M1757
• CHEMBL4634774
• AKOS025290054
• CS-13130
• P12882
• N-(2-(Diethylamino)ethyl)-4-(4-trifluoromethylphenyl)benzylamine
• DTXSID40459634
• SCHEMBL3456757
• N1,N1-Diethyl-N2-((4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)methyl)ethane-1,2-diamine
• PB15481
• N,N-diethyl-N'-{[4'-(trifluoromethyl)-4-biphenylyl]methyl}-1,2-ethanediamine
• n,n-diethyl-n'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine

• MDL： MFCD20926162
• Inchi： 1S/C20H25F3N2/c1-3-25(4-2)14-13-24-15-16-5-7-17(8-6-16)18-9-11-19(12-10-18)20(21,22)23/h5-12,24H,3-4,13-15H2,1-2H3
• InChI Key： CQBYREFQWDUSJY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=CC=1)CNCCN(CC)CC)(F)F

Computed Properties

• Exact Mass: 350.19698329g/mol
• Monoisotopic Mass: 350.19698329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.06 g/l) (25 º C),

n,n-diethyl-n'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine Security Information

• Storage Condition：(BD301668)

Additional information on n,n-diethyl-n'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine

N,N-Diethyl-N'-(4'-Trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine: A Comprehensive Overview

N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine (CAS No. 304694-40-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine, including its chemical structure, synthesis methods, biological properties, and recent research developments.

Chemical Structure and Synthesis

The chemical structure of N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine is defined by its core biphenyl moiety substituted with a trifluoromethyl group and an ethane-1,2-diamine backbone. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The synthesis of this compound typically involves multiple steps, including the formation of the biphenyl core, introduction of the trifluoromethyl group, and subsequent functionalization to form the diamine structure.

One common synthetic route involves the coupling of 4-trifluoromethylphenylboronic acid with 4-bromobenzaldehyde to form the biphenyl intermediate. This intermediate is then reduced to the corresponding benzyl alcohol, which is further transformed into the desired diamine through a series of amine coupling reactions. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

Biological Properties and Applications

N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine has been studied for its potential biological activities, particularly in the context of pharmaceutical research. One of the key areas of interest is its interaction with various receptors and enzymes in biological systems. Studies have shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are important targets for drug development.

Recent research has also explored the potential of N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine as a lead compound for developing new therapeutic agents. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate signaling pathways involved in inflammation. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines.

In addition to its anti-inflammatory effects, N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine has shown promise in neuropharmacology. It has been studied for its potential as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound can reduce oxidative stress and prevent neuronal cell death in vitro.

Clinical Trials and Future Prospects

The potential therapeutic applications of N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine have led to several preclinical studies and early-stage clinical trials. These trials aim to evaluate the safety and efficacy of this compound in various disease models. Early results have been promising, with some studies reporting significant improvements in disease outcomes without major adverse effects.

However, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of this compound. Ongoing studies are focusing on improving the bioavailability and pharmacokinetics of N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine, as well as exploring its potential synergistic effects with other therapeutic agents.

Conclusion

N,N-Diethyl-N'-(4'-trifluoromethylbiphenyl-4-ylmethyl)-ethane-1,2-diamine (CAS No. 304694-40-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.